Cas no 627-39-4 (N-propylidenehydroxylamine)

N-propylidenehydroxylamine structure

Product Name:N-propylidenehydroxylamine

CAS No:627-39-4

Molecular Formula:C₃H₇NO

Molecular Weight:73.09378

MDL:MFCD00516618

CID:433539

PubChem ID:5324471

N-propylidenehydroxylamine Properties

Names and Identifiers

- 1-(hydroxyimino)propane
- Propionaldehyde oxime
- Propanal oxime
- Propanaldoxime
- Propionaldoxime
- Propanal, oxime
- N-propylidenehydroxylamine
- Q27464619
- (NE)-N-propylidenehydroxylamine
- CS-0239378
- 627-39-4
- (1z)-Propanal Oxime
- (E)-propionaldoxime
- MFCD00516618
- EN300-211414
- (Z)-Propionaldehyde oxime
- IFDZZSXEPSSHNC-ONEGZZNKSA-N
- MDL： MFCD00516618
- InChIKey： IFDZZSXEPSSHNC-ARJAWSKDSA-N
- Inchi： InChI=1S/C3H7NO/c1-2-3-4-5/h3,5H,2H2,1H3/b4-3+
- SMILES： CCC=NO

Computed Properties

Exact Mass: 73.05281
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 73.052763847g/mol
Heavy Atom Count: 5
Complexity: 33.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 32.6Å²

Experimental Properties

PSA: 32.59
Refractive Index: 1.4287
Boiling Point: 128.95°C (rough estimate)
Melting Point: 40°C
Density: 0.9258

N-propylidenehydroxylamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003UG0-50mg	Propionaldehyde oxime	627-39-4	95%	50mg	$90.00
A2B Chem LLC	AB78624-50mg	Propionaldehyde oxime	627-39-4	95%	50mg	$62.00	2024-04-19
Aaron	AR003UOC-50mg	Propionaldehyde oxime	627-39-4	95%	50mg	$60.00	2025-02-13
abcr	AB278151-1 g	Propionaldehyde oxime; .	627-39-4		1g	€75.00	2022-09-01
Enamine	EN300-211414-0.1g	N-propylidenehydroxylamine	627-39-4	95%	0.1g	$35.0	2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1310048-100mg	n-Propylidenehydroxylamine	627-39-4	98%	100mg	￥918.00	2024-05-06
SHENG KE LU SI SHENG WU JI SHU	sc-236480-1 g	Propionaldehyde oxime,	627-39-4		1g	￥481.00	2023-07-10

N-propylidenehydroxylamine Related Literature

1. Gas chromatography–Fourier transform infrared spectroscopy reveals dynamic molecular interconversion of oximes

J. Shezmin Zavahir,Yada Nolvachai,Bayden R. Wood,Philip J. Marriott Analyst 2019 144 4803
2. Solvent-free synthesis of quaternary α-hydroxy α-trifluoromethyl diazenes: the key step of a nucleophilic formylation strategy

Esteban Matador,David Monge,Rosario Fernández,José M. Lassaletta Green Chem. 2016 18 4042
3. GreenMedChem: the challenge in the next decade toward eco-friendly compounds and processes in drug design

Carola Castiello,Pierre Junghanns,Annika Mergel,Claus Jacob,Christian Ducho,Sergio Valente,Dante Rotili,Rossella Fioravanti,Clemens Zwergel,Antonello Mai Green Chem. 2023 25 2109
4. GreenMedChem: the challenge in the next decade toward eco-friendly compounds and processes in drug design

Carola Castiello,Pierre Junghanns,Annika Mergel,Claus Jacob,Christian Ducho,Sergio Valente,Dante Rotili,Rossella Fioravanti,Clemens Zwergel,Antonello Mai Green Chem. 2023 25 2109
5. Gas chromatography–Fourier transform infrared spectroscopy reveals dynamic molecular interconversion of oximes

J. Shezmin Zavahir,Yada Nolvachai,Bayden R. Wood,Philip J. Marriott Analyst 2019 144 4803
6. Tandem transformations and multicomponent reactions utilizing alcohols following dehydrogenation strategy

Bhaskar Paul,Milan Maji,Kaushik Chakrabarti,Sabuj Kundu Org. Biomol. Chem. 2020 18 2193
7. XXIV.—The isomerism of the paraffinic aldoximes

Wyndham R. Dunstan,T. S. Dymond J. Chem. Soc. Trans. 1894 65 206
8. Geometrical isomerism in the S-alkyl thiohydroximate series: a new oxime fragmentation

J. H. Davies,R. H. Davis,P. Kirby J. Chem. Soc. C 1968 431
9. Carbon-13 T 1 study of aldehydes and aldehyde oximes

Carol P. J. Vuik,Misbah ul Hasan,Clive E. Holloway 1 study of aldehydes and aldehyde oximes. Carol P. J. Vuik Misbah ul Hasan Clive E. Holloway J. Chem. Soc. Perkin Trans. 2 1979 1214
10. Synthesis of the A/E/F sections of conaconitine, napelline and related diterpenoid alkaloids of the aconitine group

Lynn C. Baillie,Andrei Batsanov,John R. Bearder,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1998 3471
11. Preparation of aromatic aldehydes and ketones from diazonium salts

W. F. Beech J. Chem. Soc. 1954 1297

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes

627-39-4 (N-propylidenehydroxylamine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:627-39-4)N-propylidenehydroxylamine

Purity:99%

Quantity:10g

Price($):411.0